Cas no 2172520-05-5 (1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 2172520-05-5
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5174400
• PubChem ID: 132372845
• Update Time: 2025-10-28

1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride
• 1-methyl-3-phenylpyrrolidine-3-carboxylic acid;hydrochloride
• starbld0021017
• Z3033263951

• Inchi： 1S/C12H15NO2.ClH/c1-13-8-7-12(9-13,11(14)15)10-5-3-2-4-6-10;/h2-6H,7-9H2,1H3,(H,14,15);1H
• InChI Key： YCUKOOOSGVWMMN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C2C=CC=CC=2)CN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 40.5

Additional information on 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride

1-Methyl-3-phenylpyrrolidine-3-carboxylic Acid Hydrochloride (CAS No. 2172520-05-5): An Overview

1-Methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2172520-05-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and analgesic properties.

The chemical structure of 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride features a pyrrolidine ring with a phenyl substituent and a carboxylic acid group, which are key functional groups contributing to its pharmacological profile. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential of 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride in the treatment of neurological disorders. One notable area of research is its role as a potential modulator of neurotransmitter systems, particularly in the context of serotonin and dopamine pathways. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making this compound a promising candidate for the development of new therapeutic agents.

In preclinical studies, 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride has demonstrated significant efficacy in animal models of depression and anxiety. The compound was found to exhibit antidepressant-like effects through its interaction with serotonin receptors, suggesting its potential as an alternative to existing antidepressant medications. Additionally, it has shown promising results in reducing anxiety-like behaviors, further supporting its therapeutic potential.

Beyond its effects on the central nervous system, 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity could be beneficial in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound is well-absorbed following oral administration and has a favorable bioavailability. Its metabolism primarily occurs via hepatic pathways, with the primary metabolites being excreted in urine and feces.

Toxicity studies have shown that 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride is generally well-tolerated at therapeutic doses. However, like many pharmaceutical compounds, it may exhibit side effects at higher concentrations or with prolonged use. Common side effects observed in preclinical studies include mild gastrointestinal discomfort and dizziness. These findings underscore the importance of further clinical trials to fully assess the safety and efficacy of this compound in human subjects.

The development of 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its pharmacological properties through structural modifications and exploring new delivery methods to enhance its therapeutic index. Additionally, clinical trials are being planned to evaluate its safety and efficacy in treating various neurological and inflammatory disorders.

In conclusion, 1-methyl-3-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2172520-05-5) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development as a novel therapeutic agent. As more data becomes available from ongoing studies, the full potential of this compound will likely be realized.